2-Chloro-4-ethyl-5-methoxypyrimidine

• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• IUPAC Name: 2-chloro-4-ethyl-5-methoxypyrimidine
• InChI: InChI=1S/C7H9ClN2O/c1-3-5-6(11-2)4-9-7(8)10-5/h4H,3H2,1-2H3
• InChI Key: ZYOAWHBDVAFHAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NC=C1OC)Cl

Description

2-Chloro-4-ethyl-5-methoxypyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dichloro-5-methoxypyrimidine (5 g) was dissolved in THF (50 ml), and while cooling, iron(III) acetylacetone (985 mg) and ethyl magnesium chloride (0.91 M: 36.9 ml) were then added to the solution. The obtained mixture was stirred at room temperature overnight. Thereafter, iron(III) acetylacetone (985 mg) and methyl magnesium chloride (0.91 M: 36.9 ml) were added to the reaction solution further twice. A 1 N hydrochloric acid aqueous solution was added to the reaction mixture, and liquid separation and extraction were then carried out with diethyl ether. The organic layer was dried over magnesium sulfate, and the solvent was then concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (n-heptane:ethyl acetate), so as to obtain the title compound (1 g).